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Compound of Interest

Compound Name: (2-Bromoethyl)cyclohexane

Cat. No.: B041411 Get Quote

An In-depth Technical Guide to the Safe Handling of (2-Bromoethyl)cyclohexane for

Laboratory Professionals

Introduction: Understanding (2-
Bromoethyl)cyclohexane
(2-Bromoethyl)cyclohexane (CAS No. 1647-26-3) is a halogenated hydrocarbon commonly

utilized as a reagent and building block in synthetic organic chemistry.[1] Its molecular

structure, featuring a cyclohexane ring attached to a bromoethyl group, makes it a valuable

intermediate in various chemical transformations. Researchers and drug development

professionals frequently employ this compound in reactions such as Grignard preparations and

cross-coupling reactions.[2] It serves as a key component in the synthesis of diverse

molecules, including immunosuppressive agents and agonists for human vitamin-D resistant

rickets.[2]

Despite its utility, the chemical nature of (2-Bromoethyl)cyclohexane necessitates a thorough

understanding of its potential hazards and the implementation of rigorous safety protocols. This

guide, grounded in established safety data, provides a comprehensive overview for

researchers and scientists to ensure its safe handling, storage, and disposal.

Section 1: Hazard Identification and Toxicological
Profile
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The primary hazards associated with (2-Bromoethyl)cyclohexane are irritation to the skin and

eyes.[1][3][4] While comprehensive toxicological data is not fully available, the existing

classifications provide a clear directive for minimizing exposure.[3]

1.1 Globally Harmonized System (GHS) Classification

The GHS provides a standardized framework for communicating hazard information. (2-
Bromoethyl)cyclohexane is classified as follows:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[3]

[4]

Serious Eye Damage/Eye

Irritation
Category 2 / 2A

H319: Causes serious eye

irritation[3][4]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[4][5]

Causality Behind the Hazards: The irritant nature of (2-Bromoethyl)cyclohexane stems from

its alkyl halide functionality. Alkylating agents can react with biological nucleophiles, such as

amino acids in proteins and nitrogenous bases in DNA, which can lead to cellular damage and

an inflammatory response, manifesting as irritation. The potential for respiratory irritation

underscores the importance of avoiding inhalation of its vapors.

Section 2: Chemical and Physical Properties
A comprehensive understanding of the physical and chemical properties of a substance is

fundamental to its safe handling. These properties dictate the appropriate storage conditions,

handling procedures, and emergency response actions.
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Property Value Source

Molecular Formula C8H15Br [2][6]

Molecular Weight 191.11 g/mol [2][4]

Appearance
Clear, colorless to pale yellow

liquid
[2][6]

Boiling Point 212 °C at 760 mmHg [2]

Flash Point 81.6 °C [2]

Density 1.215 g/cm³ [2]

Vapor Pressure 0.257 mmHg at 25°C [2]

Solubility

Sparingly soluble in

Chloroform, slightly soluble in

Ethyl Acetate

[2]

Stability

Stable under recommended

storage conditions.

Combustible.

[7]

Incompatibilities
Strong oxidizing agents,

Strong bases
[1]

Field Insights: The relatively high boiling point and low vapor pressure suggest that at room

temperature, the risk of forming a high concentration of vapor is moderate. However, the flash

point of 81.6°C indicates that it is a combustible liquid.[2][7] Therefore, it must be kept away

from heat, sparks, and open flames, especially during procedures that involve heating.[1][8]

Section 3: Safe Handling and Storage Protocols
A proactive approach to safety, centered on risk assessment and the consistent application of

control measures, is essential.

3.1 Risk Assessment and Preparation
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Before any procedure, a thorough risk assessment must be conducted. This involves reviewing

the Safety Data Sheet (SDS), understanding the quantities being used, and identifying the

specific hazards of the planned experiment.[9]

Experimental Workflow: Pre-Handling Safety Checklist

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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